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Executive Summary

4-Methoxyleucine ((2S)-2-amino-4-methoxy-4-methylpentanoic acid) is a non-canonical amino
acid (ncAA) designed as a structural surrogate for Leucine. By replacing the

-methine proton of Leucine with a methoxy group (—OMe), this molecule introduces a hydrogen
bond acceptor into the side chain while retaining the steric bulk and hydrophobic profile of the
aliphatic core.

Primary Utility:

¢ Solubility Enhancement: Increases the aqueous solubility of hydrophobic peptides without
altering the 3D fold.

+ Hydrogen Bond Probing: Acts as a "steric isostere” to Leucine that can accept hydrogen
bonds, allowing researchers to map hydration sites and donor interactions within
hydrophobic protein cores.

o Metabolic Stability: The ether linkage renders the side chain resistant to oxidative
metabolism compared to native aliphatic residues.
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Chemical & Physical Profile
Structural Characteristics

4-Methoxyleucine features a quaternary

-carbon, making it a sterically demanding yet chemically stable residue. Unlike 4-
hydroxyleucine, which contains a reactive hydroxyl group, the methoxy variant is chemically
inert under standard peptide synthesis conditions.

. 4-Hydroxyleucine 4-Methoxyleucine
Property Leucine (Leu)
(HyLeu) (MeOLeu)
Formula CeH13NO2 CeH13NOs C7H15NOs
MW ( g/mol ) 131.17 147.17 161.20
Side Chain Isobuty! (Hydrophobic) -Hydroxy-isobutyl -Methoxy-isobutyl
(Polar/Donor) (Polar/Acceptor)
H-Bonding None Donor & Acceptor Acceptor Only
) ) ) ) Moderate
Hydropathy Highly Hydrophobic Amphipathic o
Hydrophobicity
Electronic Effect Inductive (+1) Inductive (-I) Inductive (-I)

Stereochemical Considerations
The biological activity of 4-methoxyleucine is strictly dependent on the stereochemistry at the
-carbon (S-configuration for L-amino acids). The

-carbon is achiral in 4-methoxyleucine because it is bonded to two identical methyl groups
(unlike Isoleucine), simplifying synthesis and analysis.

Synthesis & Production

The synthesis of 4-methoxyleucine requires overcoming the steric hindrance of the quaternary

-carbon. Two primary routes are established: Chemical Modification of 4-hydroxyleucine and
Photocatalytic Radical Addition.
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Route A: O-Methylation of 4-Hydroxyleucine

This classical approach involves the methylation of the tertiary alcohol of 4-hydroxyleucine.
Due to steric crowding, standard Williamson ether synthesis often fails; silver(l) oxide mediated
methylation is preferred.

Route B: Photocatalytic Radical Functionalization
(Modern)

A more convergent approach utilizes visible-light photocatalysis to couple an enol ether with an
alkene, establishing the quaternary center in a single step (Dixon et al., ACS Catalysis).

4-Hydroxyleucine Route A | AL

(Methylation) \
4-Methoxyleucine
Route B > (Protected or Free)
Alkyl Enol Ether (Radical Addition) > Photocatalysis
+ Alkene (Blue LED, Hantzsch Ester)

Click to download full resolution via product page

Figure 1: Synthetic pathways for 4-Methoxyleucine. Route B represents the modern
photocatalytic approach for high stereocontrol.

Applications in Protein Engineering[1][2][3][4]
Probing Hydrophobic Cores

In protein design, the "hydrophobic effect" is the primary driving force for folding. However,
specific buried water molecules often play structural roles.

e The Experiment: Replace a buried Leucine with 4-Methoxyleucine.

e The Logic: If the protein stability is maintained or increased, the ether oxygen is likely
satisfying a hydrogen bond requirement (e.g., from a backbone amide or a trapped water
molecule) that Leucine could not. If stability drops significantly, the oxygen is introducing
electrostatic repulsion or desolvation penalties.
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Solubility Engineering

Aggregation is a major bottleneck in therapeutic peptide development. 4-Methoxyleucine
disrupts the continuous hydrophobic patches on peptide surfaces without altering the overall
shape required for receptor binding.

o Mechanism: The methoxy group solvates water molecules, creating a "hydration shell"
around the residue that prevents non-specific hydrophobic collapse.

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) Incorporation

4-Methoxyleucine is compatible with standard Fmoc-SPPS protocols. Unlike 4-hydroxyleucine,
the ether side chain does not require a protecting group, simplifying the workflow.

Protocol: Manual Coupling of Fmoc-4-Methoxy-Leu-OH
» Resin Preparation: Swell Rink Amide or Wang resin in DMF for 30 minutes.
 Activation:

o Dissolve Fmoc-4-Methoxy-Leu-OH (3.0 eq) in DMF.

o Add HATU (2.9 eq) and HOAt (3.0 eq) to minimize racemization.

o Add DIPEA (6.0 eq) immediately before adding to resin.

o Note: The steric bulk of the

-methoxy group requires highly efficient coupling reagents like HATU rather than
HBTU/DIC.

o Coupling: Shake at room temperature for 2—4 hours.

e Monitoring: Perform a Chloranil test (for secondary amines) or Kaiser test. If incomplete, re-
couple using PyAOP.

o Capping: Cap unreacted sites with acetic anhydride/pyridine to prevent deletion sequences.
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Validation Workflow

To ensure the integrity of the incorporated amino acid, the following self-validating steps are
required:

Peptide Cleavage
(95% TFA, 2.5% TIS, 2.5% H20)

:

Ether Precipitation
(Cold Diethyl Ether)

:

LC-MS Analysis

Mass Shift Observed?
(+30 Da vs Leu)

Failure:
Check for Methyl Loss
(Rare) or Deletion

Success:
4-Methoxy-Leu Intact

Click to download full resolution via product page

Figure 2: Quality control workflow for verifying 4-methoxyleucine incorporation post-synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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